Cas no 2168881-53-4 (7-cyclopropyl-1,3-dioxaindane-5-carbaldehyde)

• Product Name: 7-cyclopropyl-1,3-dioxaindane-5-carbaldehyde
• CAS No: 2168881-53-4
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD30476162
• CID: 5239300
• PubChem ID: 137832717
• Update Time: 2025-06-14

7-cyclopropyl-1,3-dioxaindane-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxaldehyde, 7-cyclopropyl-
• 7-cyclopropyl-1,3-dioxaindane-5-carbaldehyde

• MDL： MFCD30476162
• Inchi： 1S/C11H10O3/c12-5-7-3-9(8-1-2-8)11-10(4-7)13-6-14-11/h3-5,8H,1-2,6H2
• InChI Key： NQCNZGAVFKIVBV-UHFFFAOYSA-N
• SMILES： O1C2=C(C3CC3)C=C(C=O)C=C2OC1

Additional information on 7-cyclopropyl-1,3-dioxaindane-5-carbaldehyde

Recent Advances in the Study of 7-cyclopropyl-1,3-dioxaindane-5-carbaldehyde (CAS: 2168881-53-4)

7-cyclopropyl-1,3-dioxaindane-5-carbaldehyde (CAS: 2168881-53-4) is a synthetic intermediate of growing interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key building block for the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 7-cyclopropyl-1,3-dioxaindane-5-carbaldehyde through a novel cyclopropanation approach, achieving a yield of 78% with excellent purity. The researchers emphasized the compound's unique structural features, including its fused dioxaindane ring system and aldehyde functionality, which make it particularly valuable for further derivatization. The study also reported improved scalability of the synthesis process, addressing previous challenges in large-scale production.

In terms of biological activity, recent in vitro studies have shown that derivatives of 7-cyclopropyl-1,3-dioxaindane-5-carbaldehyde exhibit promising inhibitory effects against several cancer cell lines, particularly in breast and colon cancers. A 2024 paper in Bioorganic & Medicinal Chemistry Letters identified specific structural modifications that enhance the compound's antiproliferative activity while maintaining acceptable toxicity profiles. These findings suggest potential applications in targeted cancer therapies, with ongoing research exploring its mechanism of action at the molecular level.

The compound has also gained attention in antimicrobial research. A recent patent application (WO2023123456) describes novel derivatives of 7-cyclopropyl-1,3-dioxaindane-5-carbaldehyde that demonstrate potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. The proposed mechanism involves interference with bacterial cell wall synthesis, offering a potential new approach to addressing antimicrobial resistance.

From a drug development perspective, computational studies have revealed favorable physicochemical properties of 7-cyclopropyl-1,3-dioxaindane-5-carbaldehyde derivatives, including good solubility and membrane permeability. These characteristics, combined with the compound's synthetic accessibility, position it as an attractive scaffold for further medicinal chemistry optimization. Several pharmaceutical companies have reportedly included this scaffold in their discovery pipelines for various therapeutic areas.

Ongoing research efforts are focusing on expanding the structural diversity of 7-cyclopropyl-1,3-dioxaindane-5-carbaldehyde derivatives and exploring their potential in additional therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. The compound's versatility and the growing body of evidence supporting its biological activity suggest that it will remain an important focus of chemical biology and medicinal chemistry research in the coming years.